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Compound of Interest

Compound Name: Proxan

Cat. No.: B089752

These notes provide essential safety information, handling procedures, and emergency
protocols for Proxan-sodium (also known as Sodium Isopropylxanthate), intended for
researchers, scientists, and drug development professionals. Adherence to these guidelines is
crucial for maintaining a safe laboratory environment.

Chemical and Physical Properties

Proxan-sodium is a light-yellow to grey-yellow powder or pellet with a pungent odor.[1] It is
soluble in water.[1][2]

Property Value Source
CAS Number 140-93-2 [2][3]
Molecular Formula C4H7NaO0S2 [2][4]
Molecular Weight 158.22 g/mol [21[3114]
Form White to yellowish powder [2]

Odor Mild disagreeable odor [2][5]
Solubility in Water Complete [2]
Storage Temperature 2-8°C [2]

Hazard Identification and Safety Data
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Proxan-sodium is classified as harmful if swallowed, causes skin irritation, and is toxic to
aquatic life with long-lasting effects.[3][6][7]

GHS Hazard Statements:
e H302: Harmful if swallowed.[3][6][7]
o H315: Causes skin irritation.[3][6][7]

e H411: Toxic to aquatic life with long lasting effects.[3][6][7]

Hazard Data Value Source

Acute Oral LD50 (Rats) 800 mg/kg [2]

Probable Oral Lethal Dose
50-500 mg/kg [31[6][7]
(Human)

Signal Word: Warning[3][6][7]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Proxan-sodium to minimize
exposure risk.

PPE Type Specification Source

Tightly fitting safety goggles
Eye/Face Protection with side-shields conforming to  [3][6]
EN 166 (EU) or NIOSH (US).

Fire/flame resistant and
) ] impervious clothing. Chemical
Skin Protection _ [316]
impermeable gloves that have

been inspected prior to use.

Use a full-face respirator if
Respiratory Protection exposure limits are exceeded [6]

or irritation is experienced.
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Experimental Protocols
Protocol 1: Safe Weighing and Preparation of Proxan-
Sodium Solutions

This protocol outlines the procedure for safely weighing Proxan-sodium powder and preparing
an aqueous solution.

Materials:

Proxan-sodium solid

» Enclosed analytical balance or a balance within a fume hood
e Spatula

e Weighing paper or boat

o Beaker and magnetic stir bar

o Stir plate

e Appropriate solvent (e.g., deionized water)

» Wash bottle with solvent

o Appropriate PPE (see Section 3)

Procedure:

e Preparation: Don all required PPE, including a lab coat, safety goggles, and chemical-
resistant gloves. Ensure the work area, either a fume hood or a designated area with local
exhaust ventilation, is clean and uncluttered.[1]

e Weighing:

o Tare the analytical balance with the weighing boat.
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o Carefully transfer the desired amount of Proxan-sodium powder to the weighing boat
using a clean spatula.

o Minimize dust generation during transfer.[1]

o Record the exact weight.

¢ Dissolution:

o

Place a beaker containing the appropriate volume of solvent and a magnetic stir bar on a
stir plate.

o Carefully add the weighed Proxan-sodium to the solvent.

o Rinse the weighing boat with a small amount of solvent and add the rinsing to the beaker
to ensure a complete transfer.

o Turn on the stirrer and allow the solid to dissolve completely. Aqueous solutions are
typically prepared at a concentration of 3-10% by weight.[2]

o Storage of Solution: Proxan-sodium solutions should be used promptly. It is recommended
that solutions are not stored for longer than three days due to the potential for decomposition
and formation of carbon disulphide.[2]

o Waste Disposal: Dispose of any contaminated weighing paper, gloves, and other disposable
materials in a designated chemical waste container.

o Decontamination: Clean the spatula, beaker, and stir bar thoroughly. Wash hands and any
exposed skin with soap and water after completing the procedure.[3]
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Caption: Workflow for weighing and dissolving Proxan-sodium.
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Protocol 2: Handling and Storage of Proxan-Sodium

This protocol provides guidelines for the safe handling and storage of Proxan-sodium
containers.

Handling:

Avoid all personal contact, including inhalation of dust.[8]

Use with adequate ventilation and minimize dust generation.[1]

Do not eat, drink, or smoke when using this product.[3][6][7]

Wash hands thoroughly after handling.[1][3][6][7]

Keep containers tightly closed when not in use.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

Store away from incompatible substances and foodstuff containers.[1][3]

Do not store in direct sunlight.[1]

Proxan-sodium is deliquescent and decomposes at 150°C.[2]

Emergency Procedures
First Aid Measures

Immediate first aid is critical in case of exposure to Proxan-sodium.
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Exposure Route

First Aid Procedure

Source

Inhalation

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration and seek
immediate medical attention.
Do not use mouth-to-mouth
resuscitation if the victim
ingested or inhaled the

chemical.

[316]1[7]

Skin Contact

Immediately take off all
contaminated clothing. Wash
the affected area with plenty of
soap and water. If skin irritation

occurs, get medical help.

[3161[7]

Eye Contact

Rinse cautiously with pure
water for at least 15 minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing and consult a

doctor.

[3161[7]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

[3](6]
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Caption: Decision-making workflow for first aid response.

Spill and Disposal Procedures

Spill Response:
o Evacuate: Evacuate personnel from the spill area.[3][7]
e Ventilate: Ensure adequate ventilation.[3][7]

« Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[3][7]
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o Personal Protection: Wear appropriate personal protective equipment, including chemical
impermeable gloves, safety goggles, and a respirator if necessary.[3][7]

e Cleanup:

o

Avoid dust formation.[3][7]

[¢]

Use spark-proof tools and explosion-proof equipment.[3][6]

[¢]

Collect the spilled material and place it in a suitable, closed container for disposal.[3][6]

[e]

Adhered or collected material should be promptly disposed of in accordance with
appropriate laws and regulations.[3]

Disposal:

» Dispose of contents and containers to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[3][6]

e The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[3]

» Do not contaminate water, foodstuffs, feed, or seed by storage or disposal. Do not discharge
to sewer systems.[3]

» Contaminated packaging can be triply rinsed and offered for recycling or reconditioning.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Proxan-Sodium
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089752#proxan-sodium-safety-data-sheet-handling-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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